Cas no 660-36-6 (1,4-bis(trifluoromethoxy)benzene)

• Product Name: 1,4-bis(trifluoromethoxy)benzene
• CAS No: 660-36-6
• MF: C₈H₄F₆O₂
• MW: 246.106583595276
• CID: 1697840
• PubChem ID: 12513078
• Update Time: 2025-04-21

1,4-bis(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-bis(trifluoromethoxy)benzene
• 1,4-Bis(triethylsilyl)buta-1,3-diyne
• 1,4-bis-trifluoromethoxybenzene
• 1,4-Bis(trifluormethoxy)benzol
• 1,4-bis(triethylsilyl)-1,3-butadiyne
• Hexa-Si-aethyl-Si,Si'-butadiindiyl-bis-silan
• Bis-triaethylsilyl-butadiin
• hexa-Si-ethyl-Si,Si'-butadiynediyl-bis-silane
• 1,4-Bis-trifluormethoxy-benzol
• CTK0A8165
• XNCGDRKTZNJTAM-UHFFFAOYSA-N
• 660-36-6
• SCHEMBL254957

• Inchi： 1S/C8H4F6O2/c9-7(10,11)15-5-1-2-6(4-3-5)16-8(12,13)14/h1-4H
• InChI Key： XNCGDRKTZNJTAM-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 246.01152
• Monoisotopic Mass: 246.01154834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46